2-(methylamino)-3-[(1E)-(methylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-(methylamino)-3-(methyliminomethyl)pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C11H12N4O/c1-12-7-8-10(13-2)14-9-5-3-4-6-15(9)11(8)16/h3-7,13H,1-2H3
• InChI Key: GVWJNJZSXFWUFG-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=O)N2C=CC=CC2=N1)C=NC
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• CAS No.: 1321983-16-7

Description

2-(methylamino)-3-[(1E)-(methylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C11H12N4O and its molecular weight is 216.244. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Pyrido[1,2-a]pyrimidin-4-ones, including compounds structurally related to 2-(methylamino)-3-[(1E)-(methylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one, are noted for their broad range of useful biological properties. A concise synthesis method for substituted pyrido[1,2-a]pyrimidin-2-ones from readily available materials has been developed, showcasing their potential in drug discovery due to interesting physico-chemical properties and their underrepresentation in molecule screening libraries (Alanine et al., 2016). Additionally, the synthesis of biologically relevant, 4-trifluoromethylpyrido[1,2-a]pyrimidin-2-one demonstrates the potential for creating metabolically stable derivatives under mild conditions (Harriman et al., 2003).

Biological and Pharmacological Research

Research on pyrido[1,2-a]pyrimidin-4-ones has led to the discovery of compounds with significant biological activities. For instance, novel N-¿2-amino-4-methyl[(pyrrolo[2, 3-d]pyrimidin-5-yl)ethyl]benzoyl¿-L-glutamic acid was synthesized as a potent dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), showcasing potential as an antitumor agent. This compound displayed more inhibitory effects against TS and DHFR than other compounds and demonstrated antitumor activity against tumor cells in culture, highlighting its potential in cancer therapy (Gangjee et al., 2000).

Material Science and Engineering

The structural and physicochemical properties of pyrido[1,2-a]pyrimidin-4-one derivatives have implications beyond pharmacology, extending into materials science. For example, the synthesis of new 2-aryl-3,7-dihydro-4 H -pyrrolo[2,3-d]pyrimidin-4-ones through cyclocondensation highlights the versatility of these compounds in developing new materials with potential applications in various fields (Davoodnia et al., 2010).

Supramolecular Chemistry

The potential of pyrimidine derivatives in forming hydrogen-bonded supramolecular assemblies is noteworthy. Novel pyrimidine derivatives were synthesized and investigated as suitable ligands for co-crystallization, forming 2D and 3D networks through extensive hydrogen bonding. This research opens up new avenues for the design of supramolecular architectures based on pyrimidine scaffolds (Fonari et al., 2004).